Cas no 1806429-60-6 (Methyl 3-fluoro-2-methylpyridine-4-acetate)

• Product Name: Methyl 3-fluoro-2-methylpyridine-4-acetate
• CAS No: 1806429-60-6
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906542
• Update Time: 2025-05-19

Methyl 3-fluoro-2-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-2-methylpyridine-4-acetate

• Inchi： 1S/C9H10FNO2/c1-6-9(10)7(3-4-11-6)5-8(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： WEEOPCKWXXWLSU-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-fluoro-2-methylpyridine-4-acetate

Methyl 3-fluoro-2-methylpyridine-4-acetate (CAS No. 1806429-60-6): A Versatile Fluorinated Pyridine Derivative

Methyl 3-fluoro-2-methylpyridine-4-acetate (CAS No. 1806429-60-6) is a fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocyclic compounds, which are known for their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. The presence of both fluorine and methyl groups on the pyridine ring makes this compound particularly interesting for drug discovery applications.

The molecular structure of Methyl 3-fluoro-2-methylpyridine-4-acetate features a pyridine core substituted with fluorine at the 3-position, a methyl group at the 2-position, and an acetoxy methyl ester at the 4-position. This unique arrangement of substituents contributes to its enhanced lipophilicity and improved membrane permeability, properties that are highly sought after in medicinal chemistry. Researchers have shown growing interest in this compound as a building block for the synthesis of more complex molecules with potential biological activity.

In recent years, fluorinated pyridine derivatives have emerged as important scaffolds in drug development, particularly in the design of kinase inhibitors and antimicrobial agents. The 3-fluoro-2-methylpyridine moiety present in this compound has been identified as a privileged structure in several clinical candidates. This has led to increased demand for Methyl 3-fluoro-2-methylpyridine-4-acetate as a key intermediate in pharmaceutical synthesis.

The synthesis of Methyl 3-fluoro-2-methylpyridine-4-acetate typically involves multi-step procedures starting from commercially available pyridine precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the growing emphasis on sustainable pharmaceutical manufacturing. The compound's high purity grade (>98%) makes it suitable for sensitive applications in drug discovery programs.

Beyond pharmaceutical applications, Methyl 3-fluoro-2-methylpyridine-4-acetate has shown promise in materials science. Its fluorinated aromatic system can contribute to the development of advanced organic electronic materials with improved performance characteristics. Researchers are exploring its potential in creating novel liquid crystal displays and organic light-emitting diodes (OLEDs), where fluorinated compounds often demonstrate superior properties.

The global market for fluorinated pyridine compounds has been expanding steadily, driven by increasing R&D investments in life sciences and specialty chemicals. Methyl 3-fluoro-2-methylpyridine-4-acetate represents a niche but growing segment within this market, with particular demand from contract research organizations and academic institutions engaged in medicinal chemistry projects.

Quality control of Methyl 3-fluoro-2-methylpyridine-4-acetate typically involves advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for research applications. Proper storage conditions (typically 2-8°C in airtight containers) are essential to maintain the stability of this sensitive fluorinated compound.

Recent scientific literature highlights the versatility of 3-fluoro-2-methylpyridine derivatives in various chemical transformations. The ester functionality in Methyl 3-fluoro-2-methylpyridine-4-acetate allows for straightforward conversion to carboxylic acids or amides, making it a valuable synthon in combinatorial chemistry and parallel synthesis approaches.

Environmental and safety considerations for handling Methyl 3-fluoro-2-methylpyridine-4-acetate follow standard laboratory protocols for fluorinated organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Waste disposal should comply with local regulations for fluorinated organic waste.

The future outlook for Methyl 3-fluoro-2-methylpyridine-4-acetate appears promising, with potential applications emerging in areas such as PET radiopharmaceuticals and bioconjugation chemistry. As fluorine chemistry continues to play a pivotal role in modern drug discovery, compounds like this are expected to remain important tools for medicinal chemists and material scientists alike.